N-((4-cyclohexylthiazol-2-yl)methyl)benzo[c][1,2,5]thiadiazole-4-sulfonamide

• IUPAC Name: N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-2,1,3-benzothiadiazole-4-sulfonamide
• InChI: InChI=1S/C16H18N4O2S3/c21-25(22,14-8-4-7-12-16(14)20-24-19-12)17-9-15-18-13(10-23-15)11-5-2-1-3-6-11/h4,7-8,10-11,17H,1-3,5-6,9H2
• InChI Key: IJSFCLBUEDBPFV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CSC(=N2)CNS(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C16H18N4O2S3
• Molecular Weight: 394.5 g/mol

Description

Benzo[c][1,2,5]thiadiazole is a heterocyclic compound that consists of a five-membered ring containing three carbon atoms, one sulfur atom, and two nitrogen atoms. Compounds containing this motif have been extensively researched for their diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic properties.

Synthesis Analysis

The synthesis of benzo[c][1,2,5]thiadiazole derivatives often involves the use of hydrazonoyl halides with various reagents. For example, the reaction of N-(4-nitrophenyl)acetohydrazonoyl bromide with 2-[(methylthio)carbonthioyl]hydrazones in absolute ethanol in the presence of triethylamine can afford the corresponding 1,3,4-thiadiazole derivatives.

Molecular Structure Analysis

The benzo[c][1,2,5]thiadiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton.

Chemical Reactions Analysis

Benzo[c][1,2,5]thiadiazole derivatives can participate in various chemical reactions. For instance, they can be used as electron acceptors in photovoltaics or as fluorescent sensors.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Antimicrobial Activity

. .

Antiretroviral Activity

Thiazoles are also used in the synthesis of antiretroviral drugs. .

Antifungal Activity

Thiazoles have been used in the development of antifungal drugs. .

Anticancer Activity

Thiazoles and their derivatives have shown potential in cancer treatment. . .

Anti-Alzheimer Activity

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Antihypertensive Activity

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Antioxidant Activity

. They can help in neutralizing harmful free radicals in the body.

Hepatoprotective Activity

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Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its biological target, some benzo[c][1,2,5]thiadiazole derivatives have been found to display antibacterial activity by creating pores in bacterial cell membranes.

Future Directions

Research on benzo[c][1,2,5]thiadiazole derivatives is ongoing, with potential applications in areas such as photovoltaics, fluorescent sensors, and antibacterial therapeutics. Further studies are needed to fully understand their properties and potential uses.